Cas no 1868086-32-1 (3-(3-Cyclopropylphenyl)prop-2-enal)

• Product Name: 3-(3-Cyclopropylphenyl)prop-2-enal
• CAS No: 1868086-32-1
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5888266
• PubChem ID: 133678106
• Update Time: 2025-07-20

3-(3-Cyclopropylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)prop-2-enal
• 1868086-32-1
• EN300-1855342
• 3-(3-Cyclopropylphenyl)prop-2-enal

• Inchi： 1S/C12H12O/c13-8-2-4-10-3-1-5-12(9-10)11-6-7-11/h1-5,8-9,11H,6-7H2/b4-2+
• InChI Key： DBZHLAYBIXWYAB-DUXPYHPUSA-N
• SMILES： O=C/C=C/C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-Cyclopropylphenyl)prop-2-enal

Comprehensive Overview of 3-(3-Cyclopropylphenyl)prop-2-enal (CAS No. 1868086-32-1): Properties, Applications, and Industry Insights

3-(3-Cyclopropylphenyl)prop-2-enal (CAS No. 1868086-32-1) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. Its unique cyclopropylphenyl backbone combined with an α,β-unsaturated aldehyde moiety makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its structural characteristics, synthetic pathways, and emerging applications while addressing trending queries like "sustainable synthesis of aromatic aldehydes" and "cyclopropyl derivatives in drug discovery."

The molecular structure of 3-(3-Cyclopropylphenyl)prop-2-enal features a conjugated double bond adjacent to the aldehyde group, enabling Michael addition reactions—a hotspot in green chemistry research. Recent studies highlight its role in crafting non-toxic flavor enhancers and biodegradable polymers, aligning with the global shift toward eco-friendly materials. Researchers also explore its potential in photocatalysis, leveraging its UV-absorbing properties for solar energy applications.

In pharmaceuticals, this compound’s cyclopropyl ring enhances metabolic stability, a key focus in "next-generation drug design" discussions. Patent analyses reveal its use in kinase inhibitor scaffolds, addressing demands for targeted cancer therapies. Analytical techniques like HPLC-MS and NMR are critical for purity verification, a recurring concern in "QC for high-value intermediates" searches.

Market trends indicate rising demand for custom synthesis of CAS No. 1868086-32-1, driven by niche applications in agrochemicals and electronic materials. Regulatory compliance (e.g., REACH) and scalable production methods dominate industry dialogues, reflecting its commercial viability. For innovators, optimizing microwave-assisted synthesis routes could reduce costs—a topic frequently queried in AI-driven chemical databases.

Future prospects include exploring 3-(3-Cyclopropylphenyl)prop-2-enal in AI-predicted drug candidates, leveraging machine learning for property optimization. Its synergy with flow chemistry systems also positions it as a candidate for continuous manufacturing—a paradigm shift in chemical production. This compound exemplifies how niche chemicals can bridge academic research and industrial innovation.